Cas no 54844-85-8 (Phosphine oxide, bis(4-chlorophenyl)methyl-)

Phosphine oxide, bis(4-chlorophenyl)methyl- structure
54844-85-8 structure
Product Name:Phosphine oxide, bis(4-chlorophenyl)methyl-
CAS No:54844-85-8
MF:C13H9Cl2OP
MW:283.089722394943
CID:335930
PubChem ID:20077700
Update Time:2025-04-19

Phosphine oxide, bis(4-chlorophenyl)methyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, bis(4-chlorophenyl)methyl-
    • 1-chloro-4-[(4-chlorophenyl)-phosphorosomethyl]benzene
    • [Bis(4-chlorophenyl)methyl]phosphanone
    • SCHEMBL2863733
    • SCHEMBL2863737
    • 54844-85-8
    • DTXSID30602192
    • Inchi: 1S/C13H9Cl2OP/c14-11-5-1-9(2-6-11)13(17-16)10-3-7-12(15)8-4-10/h1-8,13H
    • InChI Key: CVNFVUNEJLRTJF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)P=O

Computed Properties

  • Exact Mass: 281.9768073g/mol
  • Monoisotopic Mass: 281.9768073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų
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